N-(1-{[(3-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide

• IUPAC Name: N-[(2E,4E)-1-(3-methoxyanilino)-1-oxohexa-2,4-dien-2-yl]benzamide
• InChI: InChI=1S/C20H20N2O3/c1-3-4-13-18(22-19(23)15-9-6-5-7-10-15)20(24)21-16-11-8-12-17(14-16)25-2/h3-14H,1-2H3,(H,21,24)(H,22,23)/b4-3+,18-13+
• InChI Key: DUJVZCGUKFERJT-FLXMTRENSA-N
• Canonical SMILES: CC=CC=C(C(=O)NC1=CC(=CC=C1)OC)NC(=O)C2=CC=CC=C2
• Isomeric SMILES: C/C=C/C=C(\C(=O)NC1=CC(=CC=C1)OC)/NC(=O)C2=CC=CC=C2
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-(1-{[(3-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide is an organic compound with the chemical formula C21H21NO3. It is also known as Compound 13 and is a member of the family of N-acyl-1,3-dienes. The compound has been synthesized and studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of N-(1-{[(3-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-(1-{[(3-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-{[(3-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide in lab experiments is its potential use in cancer research. However, one limitation is that the compound is not readily available and requires a multi-step synthesis process.

Future Directions

There are several future directions for the study of N-(1-{[(3-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide. One area of research is the development of new cancer therapies based on the compound. Another area of research is the study of the compound's mechanism of action and its potential use in other areas of medicine.
In conclusion, N-(1-{[(3-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide is an organic compound that has been synthesized and studied for its potential use in scientific research. The compound has shown promise in the field of cancer treatment, and future research may lead to the development of new cancer therapies based on the compound.

Synthesis Methods

The synthesis of N-(1-{[(3-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide involves a multi-step process. The first step involves the reaction of 3-methoxyaniline with acetic anhydride to form N-acetyl-3-methoxyaniline. This intermediate is then reacted with 1,3-pentadiene in the presence of a palladium catalyst to form N-(1-{[(3-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide.

Scientific Research Applications

N-(1-{[(3-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide has been studied for its potential use in scientific research. One area of research is in the field of cancer treatment. Studies have shown that the compound can inhibit the growth of certain cancer cells, making it a potential candidate for the development of new cancer therapies.